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  4. 24-[[3-O-(2-O-Methyl-β-D-xylopyranosyl)-α-L-arabinofuranosyl]oxy]-5α-cholestane-3β,4β,6β,8β,15α-pent
24-[[3-O-(2-O-Methyl-β-D-xylopyranosyl)-α-L-arabinofuranosyl]oxy]-5α-cholestane-3β,4β,6β,8β,15α-pent 24-[[3-O-(2-O-Methyl-β-D-xylopyranosyl)-α-L-arabinofuranosyl]oxy]-5α-cholestane-3β,4β,6β,8β,15α-pent
Brand Name: Vulcanchem
CAS No.: 109521-80-4
VCID: VC0017819
InChI: InChI=1S/C40H68O15/c1-18(2)25(53-36-32(48)33(27(16-41)54-36)55-37-34(50-7)31(47)24(45)17-51-37)9-8-19(3)21-14-26(52-20(4)42)35-38(21,5)13-11-28-39(6)12-10-22(43)30(46)29(39)23(44)15-40(28,35)49/h18-19,21-37,41,43-49H,8-17H2,1-7H3/t19-,21-,22+,23-,24-,25?,26+,27+,28-,29+,30+,31+,32-,33+,34-,35-,36-,37+,38-,39-,40+/m1/s1
SMILES: CC(C)C(CCC(C)C1CC(C2C1(CCC3C2(CC(C4C3(CCC(C4O)O)C)O)O)C)OC(=O)C)OC5C(C(C(O5)CO)OC6C(C(C(CO6)O)O)OC)O
Molecular Formula: C40H68O15
Molecular Weight: 788.969

24-[[3-O-(2-O-Methyl-β-D-xylopyranosyl)-α-L-arabinofuranosyl]oxy]-5α-cholestane-3β,4β,6β,8β,15α-pent

CAS No.: 109521-80-4

Main Products

VCID: VC0017819

Molecular Formula: C40H68O15

Molecular Weight: 788.969

24-[[3-O-(2-O-Methyl-β-D-xylopyranosyl)-α-L-arabinofuranosyl]oxy]-5α-cholestane-3β,4β,6β,8β,15α-pent - 109521-80-4

CAS No. 109521-80-4
Product Name 24-[[3-O-(2-O-Methyl-β-D-xylopyranosyl)-α-L-arabinofuranosyl]oxy]-5α-cholestane-3β,4β,6β,8β,15α-pent
Molecular Formula C40H68O15
Molecular Weight 788.969
IUPAC Name [(3S,4R,5S,6R,8S,9R,10S,13R,14S,15S,17R)-17-[(2R)-5-[(2R,3R,4R,5S)-4-[(2S,3R,4S,5R)-4,5-dihydroxy-3-methoxyoxan-2-yl]oxy-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-6-methylheptan-2-yl]-3,4,6,8-tetrahydroxy-10,13-dimethyl-1,2,3,4,5,6,7,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-15-yl] acetate
Standard InChI InChI=1S/C40H68O15/c1-18(2)25(53-36-32(48)33(27(16-41)54-36)55-37-34(50-7)31(47)24(45)17-51-37)9-8-19(3)21-14-26(52-20(4)42)35-38(21,5)13-11-28-39(6)12-10-22(43)30(46)29(39)23(44)15-40(28,35)49/h18-19,21-37,41,43-49H,8-17H2,1-7H3/t19-,21-,22+,23-,24-,25?,26+,27+,28-,29+,30+,31+,32-,33+,34-,35-,36-,37+,38-,39-,40+/m1/s1
Standard InChIKey OTSSQSGFARMFRO-LGDBMXGYSA-N
SMILES CC(C)C(CCC(C)C1CC(C2C1(CCC3C2(CC(C4C3(CCC(C4O)O)C)O)O)C)OC(=O)C)OC5C(C(C(O5)CO)OC6C(C(C(CO6)O)O)OC)O
Last Modified Aug 20 2021
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